3-[(4-{(Z)-[(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid
3-[(4-{(Z)-[(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0905621
InChI:
InChI=1S/C22H22N2O4S/c1-3-23-22-24(4-2)20(25)19(29-22)13-15-8-10-18(11-9-15)28-14-16-6-5-7-17(12-16)21(26)27/h5-13H,3-4,14H2,1-2H3,(H,26,27)/b19-13-,23-22?
SMILES:
CCN=C1N(C(=O)C(=CC2=CC=C(C=C2)OCC3=CC=CC(=C3)C(=O)O)S1)CC
Molecular Formula:
C22H22N2O4S
Molecular Weight:
410.5 g/mol
3-[(4-{(Z)-[(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid
CAS No.:
Cat. No.: VC0905621
Molecular Formula: C22H22N2O4S
Molecular Weight: 410.5 g/mol
* For research use only. Not for human or veterinary use.
![3-[(4-{(Z)-[(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H22N2O4S |
|---|---|
| Molecular Weight | 410.5 g/mol |
| IUPAC Name | 3-[[4-[(Z)-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]methyl]benzoic acid |
| Standard InChI | InChI=1S/C22H22N2O4S/c1-3-23-22-24(4-2)20(25)19(29-22)13-15-8-10-18(11-9-15)28-14-16-6-5-7-17(12-16)21(26)27/h5-13H,3-4,14H2,1-2H3,(H,26,27)/b19-13-,23-22? |
| Standard InChI Key | CSDYONZGDMCBNW-YDOFSLMMSA-N |
| Isomeric SMILES | CCN=C1N(C(=O)/C(=C/C2=CC=C(C=C2)OCC3=CC(=CC=C3)C(=O)O)/S1)CC |
| SMILES | CCN=C1N(C(=O)C(=CC2=CC=C(C=C2)OCC3=CC=CC(=C3)C(=O)O)S1)CC |
| Canonical SMILES | CCN=C1N(C(=O)C(=CC2=CC=C(C=C2)OCC3=CC(=CC=C3)C(=O)O)S1)CC |
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